molecular formula C12H12N2O B3199585 1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one CAS No. 1017-42-1

1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one

Cat. No. B3199585
CAS RN: 1017-42-1
M. Wt: 200.24 g/mol
InChI Key: QBPISWMTLKTKMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one” is a biochemical compound used for proteomics research . It has an empirical formula of C12H12N2O and a molecular weight of 200.24 .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Nc1ccc (CN2C=CC=CC2=O)cc1 . This indicates that the compound contains an aminophenyl group attached to a dihydropyridinone ring.


Physical And Chemical Properties Analysis

This compound has a boiling point of 116-118 °C at 1 mmHg and a density of 0.798 g/mL at 25 °C . Its molecular weight is 200.24 .

Scientific Research Applications

Chemical Properties and Synthesis

1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one is a compound related to the 1,4-dihydropyridines family. This group of compounds is known for its versatile applications in medicinal chemistry and organic synthesis. They are often employed as hydrogen transfer reagents, emulating NAD(P)H reducing agents, due to their ability to act as electron donors in redox reactions (Borgarelli et al., 2022).

Biological Activities

1,4-Dihydropyridines, a closely related group, have a wide range of biological activities. They are commonly used as antihypertensive agents and coronary vessel dilators (Schneiders & Zimmer, 1991), (Abernathy, 1978). Additionally, these compounds have shown potential as neutrophil elastase inhibitors, which can be useful in treating chronic obstructive pulmonary disease and myocardial infarction (Reboud-Ravaux, 2004).

Pharmacodynamic Agents

Certain derivatives of 1,4-dihydropyridines have been explored for their central nervous system depressant (anticonvulsant and analgesic) and cardiovascular (inotropic and blood pressure) activities, suggesting their versatility in drug development (Swamy, Reddy, & Reddy, 1998).

Antimicrobial Properties

Aminated multiwalled carbon nanotubes have been used as catalysts for the synthesis of 1,4-dihydropyridines, which were then evaluated for their antimicrobial properties against various microorganisms, including gram-positive bacteria, gram-negative bacteria, and fungi (Moradi et al., 2017).

Chemical and Structural Studies

Structural analyses of dihydropyridines have been conducted to understand their crystal and molecular structures, which is crucial for developing effective pharmaceutical agents (Iwasaki, Watanabe, & Maeda, 1987).

Calcium Channel Antagonist Activity

Dihydropyridines have been studied for their calcium channel antagonist activity, which is important in the treatment of cardiovascular diseases (Dagnino et al., 1987).

Photochemical Properties

Studies on the photochemical properties of substituted dihydropyridines have been conducted, providing insights into their potential applications in photochemistry (Sworakowski et al., 2001).

Future Directions

The future directions for this compound are not clearly defined in the available literature. Given its biochemical nature, it could potentially be used in various areas of research, including proteomics .

properties

IUPAC Name

1-[(4-aminophenyl)methyl]pyridin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2O/c13-11-6-4-10(5-7-11)9-14-8-2-1-3-12(14)15/h1-8H,9,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QBPISWMTLKTKMK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=O)N(C=C1)CC2=CC=C(C=C2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1017-42-1
Record name 1-[(4-aminophenyl)methyl]-1,2-dihydropyridin-2-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one
Reactant of Route 2
Reactant of Route 2
1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one
Reactant of Route 3
Reactant of Route 3
1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one
Reactant of Route 4
Reactant of Route 4
1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one
Reactant of Route 5
Reactant of Route 5
1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one
Reactant of Route 6
Reactant of Route 6
1-[(4-Aminophenyl)methyl]-1,2-dihydropyridin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.